Cas no 2228472-95-3 (methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate
• CAS No: 2228472-95-3
• MF: C₈H₇NO₆
• MW: 213.144282579422
• CID: 6470730
• PubChem ID: 165671995
• Update Time: 2025-06-15

methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate
• EN300-1835222
• 2228472-95-3

• Inchi： 1S/C8H7NO6/c1-14-8(11)4-5(10)6-2-3-7(15-6)9(12)13/h2-3H,4H2,1H3
• InChI Key： GQYPYOLRQWAPBC-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CC(=O)OC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.02733694g/mol
• Monoisotopic Mass: 213.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate

Methyl 3-(5-Nitrofuran-2-yl)-3-oxopropanoate (CAS No. 2228472-95-3): An Overview of Its Properties and Applications

Methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate (CAS No. 2228472-95-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of furan and features a nitro group and an ester functionality, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate consists of a five-membered furan ring with a nitro group at the 5-position, and an ester group attached to a ketone moiety. The presence of these functional groups imparts the compound with high reactivity and versatility, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have explored the potential applications of methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate in drug discovery and development. One notable area of research is its antimicrobial properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that compounds with similar structures exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding suggests that methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate could be a promising lead compound for the development of new antibiotics.

In addition to its antimicrobial potential, methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate has been investigated for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings indicate that methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate may have therapeutic applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate typically involves a multi-step process, starting with the reaction of methyl acetoacetate with 5-nitrofurfural in the presence of an acid catalyst. The resulting intermediate is then subjected to further transformations to yield the final product. The efficiency and yield of this synthesis can be optimized by carefully controlling reaction conditions such as temperature, pressure, and solvent choice.

In terms of safety and handling, it is important to note that while methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate is not classified as a hazardous material, it should be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The environmental impact of methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of Cambridge have developed a catalytic process using renewable energy sources to synthesize this compound, which significantly reduces energy consumption and waste generation.

In conclusion, methyl 3-(5-nitrofuran-2-yl)-3-oxopropanoate (CAS No. 2228472-95-3) is a versatile organic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for further investigation into its biological activities and potential therapeutic uses. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.